Cas no 1367707-23-0 (3-Bromo-2-ethoxy-6-fluorophenol)

• Product Name: 3-Bromo-2-ethoxy-6-fluorophenol
• CAS No: 1367707-23-0
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4973915
• PubChem ID: 95730829
• Update Time: 2025-05-19

3-Bromo-2-ethoxy-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethoxy-6-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-8-5(9)3-4-6(10)7(8)11/h3-4,11H,2H2,1H3
• InChI Key： DAGGMTQYTWUXMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OCC)O)F

Computed Properties

• Exact Mass: 233.96917g/mol
• Monoisotopic Mass: 233.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-2-ethoxy-6-fluorophenol

3-Bromo-2-Ethoxy-6-Fluorophenol: A Comprehensive Overview

3-Bromo-2-ethoxy-6-fluorophenol, also known by its CAS number 1367707-23-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenol ring substituted with bromine, ethoxy, and fluorine groups at specific positions. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-bromo-2-ethoxy-6-fluorophenol involves a series of carefully designed reactions. Researchers have employed methods such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and directed metallation to construct this compound. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

In terms of pharmacological activity, 3-bromo-2-ethoxy-6-fluorophenol has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties, which have been attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has demonstrated selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead molecule for anticancer drug development.

The structural features of 3-bromo-2-ethoxy-6-fluorophenol play a crucial role in its biological activity. The ethoxy group at position 2 acts as an electron-donating substituent, enhancing the stability of the phenolic ring. The bromine atom at position 3 contributes to the molecule's lipophilicity, while the fluorine atom at position 6 imparts unique electronic effects that modulate the compound's interactions with biological targets.

Recent studies have explored the use of 3-bromo-2-ethoxy-6-fluorophenol in drug delivery systems. Its ability to form stable complexes with certain polymers has been exploited to develop targeted drug delivery vehicles. These systems have shown enhanced bioavailability and reduced side effects in animal models, highlighting the potential of this compound in therapeutic applications.

In conclusion, 3-bromo-2-ethoxy-6-fluorophenol is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.